Cas no 1267694-27-8 (4-(aminomethyl)-5-chloro-1,2,3,4-tetrahydroquinolin-2-one)

• Product Name: 4-(aminomethyl)-5-chloro-1,2,3,4-tetrahydroquinolin-2-one
• CAS No: 1267694-27-8
• MF: C₁₀H₁₁ClN₂O
• MW: 210.66014122963
• CID: 6078505
• PubChem ID: 82158504
• Update Time: 2025-10-29

4-(aminomethyl)-5-chloro-1,2,3,4-tetrahydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-5-chloro-1,2,3,4-tetrahydroquinolin-2-one
• 2(1H)-Quinolinone, 4-(aminomethyl)-5-chloro-3,4-dihydro-
• 1267694-27-8
• EN300-1301191

• Inchi： 1S/C10H11ClN2O/c11-7-2-1-3-8-10(7)6(5-12)4-9(14)13-8/h1-3,6H,4-5,12H2,(H,13,14)
• InChI Key： ASPKVQBNRUOKAI-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Cl)=CC=C2)C(CN)CC1=O

Computed Properties

• Exact Mass: 210.0559907g/mol
• Monoisotopic Mass: 210.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.272±0.06 g/cm3(Predicted)
• Boiling Point: 358.5±42.0 °C(Predicted)
• pka: 13.75±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 4-(aminomethyl)-5-chloro-1,2,3,4-tetrahydroquinolin-2-one

Comprehensive Overview of 4-(aminomethyl)-5-chloro-1,2,3,4-tetrahydroquinolin-2-one (CAS No. 1267694-27-8)

The compound 4-(aminomethyl)-5-chloro-1,2,3,4-tetrahydroquinolin-2-one (CAS No. 1267694-27-8) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a tetrahydroquinolin-2-one core substituted with an aminomethyl group and a chloro moiety, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting neurological and metabolic disorders, aligning with current trends in precision medicine.

In recent years, the demand for heterocyclic compounds like 4-(aminomethyl)-5-chloro-1,2,3,4-tetrahydroquinolin-2-one has surged, driven by advancements in structure-activity relationship (SAR) studies. This compound's chloro-substituted aromatic ring and aminomethyl functional group offer versatile reactivity, enabling modifications for enhanced bioavailability or selectivity. Such properties are critical in designing small-molecule inhibitors, a hot topic in oncology and neurodegenerative disease research.

The synthesis of CAS No. 1267694-27-8 typically involves multi-step organic reactions, including cyclization and functional group interconversion. Its tetrahydroquinolinone scaffold is particularly noteworthy, as similar frameworks are found in FDA-approved drugs for conditions like hypertension and depression. This connection has sparked discussions in academic forums about repurposing such scaffolds for next-generation therapeutics.

From an analytical perspective, 4-(aminomethyl)-5-chloro-1,2,3,4-tetrahydroquinolin-2-one requires precise characterization techniques such as HPLC, NMR, and mass spectrometry. Purity thresholds are crucial, especially when exploring its role in enzyme inhibition assays or receptor binding studies. These details are frequently searched by synthetic chemists and pharmacologists optimizing experimental protocols.

Environmental and safety profiles of CAS 1267694-27-8 are also under scrutiny, reflecting broader industry shifts toward green chemistry. Researchers are investigating solvent-free synthesis routes or biocatalysis to reduce waste. Such innovations align with the sustainable development goals (SDGs) emphasized by global research consortia.

In summary, 4-(aminomethyl)-5-chloro-1,2,3,4-tetrahydroquinolin-2-one represents a convergence of medicinal chemistry and molecular design. Its relevance to drug discovery pipelines and biomolecular interactions ensures continued interest, while its synthetic adaptability positions it as a candidate for high-throughput screening platforms. Future studies may explore its derivatives for personalized medicine applications, a dominant theme in contemporary biomedical literature.